Cas no 1374408-30-6 (2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride)
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-chloro-1H-benzo[d]imidazol-1-yl)ethanamine dihydrochloride
- 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
-
- Inchi: 1S/C9H10ClN3.ClH/c10-7-1-2-9-8(5-7)12-6-13(9)4-3-11;/h1-2,5-6H,3-4,11H2;1H
- InChI Key: KYWIXFPJPFYABQ-UHFFFAOYSA-N
- SMILES: C(N1C=NC2=CC(Cl)=CC=C12)CN.Cl
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19030555-1g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95% | 1g |
$499.0 | 2023-09-18 | |
| Enamine | EN300-19030555-5g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95% | 5g |
$1448.0 | 2023-09-18 | |
| Enamine | EN300-19030555-10g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95% | 10g |
$2146.0 | 2023-09-18 | |
| Enamine | EN300-19030555-0.05g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95.0% | 0.05g |
$94.0 | 2025-02-20 | |
| Enamine | EN300-19030555-0.1g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95.0% | 0.1g |
$140.0 | 2025-02-20 | |
| Enamine | EN300-19030555-0.25g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95.0% | 0.25g |
$200.0 | 2025-02-20 | |
| Enamine | EN300-19030555-0.5g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95.0% | 0.5g |
$374.0 | 2025-02-20 | |
| Enamine | EN300-19030555-1.0g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95.0% | 1.0g |
$499.0 | 2025-02-20 | |
| Enamine | EN300-19030555-2.5g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95.0% | 2.5g |
$978.0 | 2025-02-20 | |
| Enamine | EN300-19030555-5.0g |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride |
1374408-30-6 | 95.0% | 5.0g |
$1448.0 | 2025-02-20 |
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
Research Brief on 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine Dihydrochloride (CAS: 1374408-30-6)
The compound 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride (CAS: 1374408-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, which are critical for understanding its pharmacological potential.
One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride with high yield and purity, which is essential for its use in drug development. The compound's stability under various conditions has also been characterized, providing valuable data for formulation scientists.
In terms of biological activity, preliminary studies suggest that this compound may exhibit modulatory effects on specific enzymatic pathways. For instance, it has been tested in vitro against a panel of kinases and other enzymes, showing selective inhibition that could be leveraged for therapeutic purposes. These findings are particularly relevant for the development of targeted therapies in oncology and inflammatory diseases.
Moreover, the pharmacokinetic profile of 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride is under investigation. Early-stage animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining the compound's suitability as a drug candidate and for guiding further optimization efforts.
Recent publications have also explored the compound's potential in combination therapies. For example, when used in conjunction with established chemotherapeutic agents, it has shown synergistic effects in certain cancer cell lines. This highlights its potential as an adjunct therapy, although more extensive preclinical and clinical studies are needed to validate these observations.
In conclusion, 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride (CAS: 1374408-30-6) represents a promising compound in the realm of chemical biology and drug discovery. Its versatile applications, from being a synthetic intermediate to a potential therapeutic agent, make it a subject of ongoing research. Future studies will likely focus on further elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.
1374408-30-6 (2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)